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Introduction
Ponceau MX, also known as Ponceau de Xylidine, Xylidine Ponceau, Ponceau 2R, and Acid

Red 26, is a synthetic red azo dye utilized in histological staining.[1][2] Its primary and well-

established application in histopathology is as a component of the cytoplasmic stain in

polychromatic staining techniques, most notably Masson's trichrome stain.[1][3][4] In this

context, it is typically used in conjunction with other acid dyes, such as acid fuchsin, to impart a

vibrant red or orange-red color to cytoplasmic structures, muscle fibers, keratin, and

erythrocytes.[3][5][6] This application is crucial for differentiating these elements from collagen,

which is subsequently stained with a contrasting color, typically blue or green.[3]

These application notes provide detailed protocols for the use of Ponceau MX within the

framework of Masson's trichrome staining, summarize key quantitative parameters, and offer

insights into its mechanism of action.

Principle of Staining
Ponceau MX is an anionic acid dye. In acidic solutions, it binds to positively charged

(acidophilic) tissue components, which are primarily proteins in the cytoplasm, muscle, and

connective tissue. The staining mechanism is based on electrostatic interactions between the

negatively charged sulfonate groups of the dye and the positively charged amino groups of

proteins in the tissue.
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In the multi-step Masson's trichrome stain, a sequence of anionic dyes with varying molecular

weights and affinities for different tissue components is applied.[7] After nuclear staining, a

solution containing Ponceau MX and acid fuchsin is used to stain the cytoplasm and muscle. A

subsequent differentiation step with a polyacid, such as phosphomolybdic or phosphotungstic

acid, removes the red dye from the collagen fibers, which have a more porous texture. The

more densely textured cytoplasm and muscle retain the red stain.[3] Finally, a contrasting

counterstain (e.g., Aniline Blue or Light Green) is used to color the collagen.[3]

Data Presentation
The following tables summarize the key components and parameters for the preparation of

solutions and the staining procedure for Masson's Trichrome stain utilizing Ponceau MX
(Xylidine Ponceau).

Table 1: Solution Preparation for Masson's Trichrome Stain
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Solution Component
Concentration/Amo
unt

Solvent

Ponceau-Acid Fuchsin

Solution

Ponceau de Xylidine

(Ponceau MX)
0.5 g 100 mL Distilled Water

Acid Fuchsin 0.5 g

Glacial Acetic Acid 1.0 mL

Weigert's Iron

Hematoxylin (Working

Solution)

Solution A

(Hematoxylin)
Equal parts

Solution B (Ferric

Chloride)

Phosphomolybdic-

Phosphotungstic Acid

Solution

Phosphomolybdic

Acid
2.5 g 100 mL Distilled Water

Phosphotungstic Acid 2.5 g

Aniline Blue Solution Aniline Blue 2.5 g 100 mL Distilled Water

Glacial Acetic Acid 2.0 mL

1% Acetic Acid

Solution
Glacial Acetic Acid 1.0 mL 99 mL Distilled Water

Note: Formulations can vary between laboratories. The above is a representative protocol.[6][8]

Table 2: Staining Parameters for Masson's Trichrome Stain
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Staining Step Reagent Incubation Time

Mordanting (optional, for

formalin-fixed tissue)
Bouin's Solution

1 hour at 56-60°C or overnight

at room temperature

Nuclear Staining Weigert's Iron Hematoxylin 10 minutes

Cytoplasmic Staining
Ponceau-Acid Fuchsin

Solution
10-15 minutes

Differentiation
Phosphomolybdic-

Phosphotungstic Acid Solution
10-15 minutes

Collagen Staining Aniline Blue Solution 5-10 minutes

Final Differentiation 1% Acetic Acid Solution 2-5 minutes

Experimental Protocols
Masson's Trichrome Staining Protocol
This protocol is adapted for formalin-fixed, paraffin-embedded tissue sections.

Reagents and Solutions:

Bouin's Solution

Weigert's Iron Hematoxylin (Solutions A and B)

Ponceau-Acid Fuchsin Solution (containing Ponceau MX)

Phosphomolybdic-Phosphotungstic Acid Solution

Aniline Blue Solution

1% Acetic Acid Solution

Distilled Water

95% Ethanol
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Absolute Ethanol

Xylene (or a xylene substitute)

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer through two changes of 100% ethanol for 3 minutes each.

Transfer through 95% ethanol for 3 minutes.

Transfer through 70% ethanol for 3 minutes.

Rinse in running tap water.

Mordanting (for formalin-fixed tissues):

Immerse slides in Bouin's solution at 56-60°C for 1 hour or overnight at room temperature.

Wash in running tap water for 5-10 minutes to remove the yellow color.[3]

Nuclear Staining:

Prepare working Weigert's iron hematoxylin by mixing equal parts of solution A and B.

Stain in working Weigert's iron hematoxylin for 10 minutes.[3]

Rinse in running warm tap water for 10 minutes.

Wash in distilled water.

Cytoplasmic Staining:

Stain in Ponceau-Acid Fuchsin solution for 10-15 minutes.[3]
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Wash in distilled water.[3]

Differentiation:

Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until

the collagen is decolorized.[3]

Collagen Staining:

Transfer slides directly to Aniline Blue solution and stain for 5-10 minutes.[3]

Rinse briefly in distilled water.

Final Differentiation:

Differentiate in 1% acetic acid solution for 2-5 minutes.[3]

Wash in distilled water.

Dehydration and Mounting:

Dehydrate quickly through 95% ethanol and two changes of absolute ethanol.

Clear in two to three changes of xylene.

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Black

Cytoplasm, Muscle, Keratin, Erythrocytes: Red/Orange-Red[3][5]

Collagen: Blue

Mandatory Visualizations
Experimental Workflow for Masson's Trichrome Staining
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Caption: Workflow of the Masson's Trichrome staining protocol.
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Caption: Binding relationships of dyes in Masson's Trichrome stain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stainsfile.com [stainsfile.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1216454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216454?utm_src=pdf-custom-synthesis
https://www.stainsfile.com/dyes/xylidine-ponceau/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Ponceau 2R - Wikipedia [en.wikipedia.org]

3. benchchem.com [benchchem.com]

4. dawnscientific.com [dawnscientific.com]

5. Ponceau de Xylidine 1 % (MASSON B) [morphisto.de]

6. biognost.com [biognost.com]

7. pscientifics.com [pscientifics.com]

8. Masson’s Trichrome staining for histology [protocols.io]

To cite this document: BenchChem. [Application Notes and Protocols: Ponceau MX as a
Counterstain in Histopathology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216454#ponceau-mx-as-a-counterstain-in-
histopathology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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